3-(3-Chloro-4-methylphenyl)-1,1-diethylurea
Overview
Description
3-(3-Chloro-4-methylphenyl)-1,1-diethylurea, also known as Diuron, is a herbicide that is widely used in agriculture to control the growth of weeds. It belongs to the family of substituted ureas and has been in use since the 1950s. The chemical formula for Diuron is C9H15ClN2O, and it has a molecular weight of 202.69 g/mol.
Scientific Research Applications
Analytical Method Development
- Chromatographic Analysis : Difeo and Shuster (1991) established a liquid chromatographic method for determining 3-(3-acetyl-4-hydroxyphenyl)-1,1-diethylurea (A-1354), a synthetic intermediate of the beta-adrenergic blocker, celiprolol hydrochloride. They employed gradient high-performance liquid chromatography and high-low chromatography for enhanced detectability of trace impurities, achieving specific, linear, precise, and accurate results for A-1354 and its known impurities Difeo & Shuster, 1991.
Herbicidal Mechanism of Action
- Herbicidal Activity and Mechanism : Wilcox and Moreland (1969) highlighted that certain 1,1-dimethyl-3-phenylureas, including compounds similar to 3-(3-Chloro-4-methylphenyl)-1,1-diethylurea, act as potent herbicides. The herbicidal action is partly due to the inhibition of chloroplast electron transport in photosynthesis. The study emphasized the importance of methyl substitution in maintaining the herbicidal activity and Hill inhibition Wilcox & Moreland, 1969.
Adsorption and Soil Interaction Studies
- Soil Adsorption Dynamics : Kozak and Weber (1983) studied the adsorption of various phenylurea herbicides, including 3-(3-chloro-4-methylphenyl)-1,1-dimethylurea (CGA-15646), by Czechoslovakian soils. They utilized Freundlich and Langmuir adsorption isotherms to correlate constants with major soil properties, finding that soil organic matter content significantly influenced adsorption Kozak & Weber, 1983.
Molecular Studies and Synthesis
- Molecular Structure and Synthesis : Liao et al. (2022) synthesized and confirmed the structure of 3-(4-(2,4-dimorpholinopyrido[2,3-d]pyrimidin-6-yl)phenyl)-1,1-diethylurea, comparing crystal structure with theoretical calculations. The study provided insights into the molecular structure and interaction of the compound Liao et al., 2022.
properties
IUPAC Name |
3-(3-chloro-4-methylphenyl)-1,1-diethylurea |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17ClN2O/c1-4-15(5-2)12(16)14-10-7-6-9(3)11(13)8-10/h6-8H,4-5H2,1-3H3,(H,14,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NTXSMLYMIGVDRF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)NC1=CC(=C(C=C1)C)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00395120 |
Source
|
| Record name | 3-(3-chloro-4-methylphenyl)-1,1-diethylurea | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00395120 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.73 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
15545-53-6 |
Source
|
| Record name | 3-(3-chloro-4-methylphenyl)-1,1-diethylurea | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00395120 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-(3-CHLORO-4-METHYLPHENYL)-1,1-DIETHYLUREA | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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